Cas no 131002-09-0 (6-Chloroisoquinolin-1-ol)
6-Chloroisoquinolin-1-ol is a heterocyclic compound featuring a chlorinated isoquinoline backbone with a hydroxyl substituent at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The chlorine and hydroxyl functional groups enhance its utility in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. Its well-defined molecular framework is advantageous for constructing complex heterocyclic systems or modifying bioactive molecules. The compound’s purity and stability under standard conditions ensure consistent performance in synthetic applications. Researchers value 6-chloroisoquinolin-1-ol for its versatility in medicinal chemistry, particularly in the development of potential therapeutic agents targeting neurological or inflammatory pathways.
6-Chloroisoquinolin-1-ol structure
Product Name:6-Chloroisoquinolin-1-ol
CAS No:131002-09-0
MF:C9H6ClNO
MW:179.603041172028
MDL:MFCD07700290
CID:1104397
PubChem ID:21779697
Update Time:2025-10-29
6-Chloroisoquinolin-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-1(2H)-IsoQuinolinone
- 6-chloroisoquinolin-1-ol
- 6-chloro-2H-isoquinolin-1-one
- 6-Chloroisoquinolin-1(2H)-one
- 6-chloro-1,2-dihydroisoquinolin-1-one
- 6-Chloroisoquinolin-1-ol
-
- MDL: MFCD07700290
- Inchi: 1S/C9H6ClNO/c10-7-1-2-8-6(5-7)3-4-11-9(8)12/h1-5H,(H,11,12)
- InChI Key: AVLGVJHAZWURPZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(NC=CC=2C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
Experimental Properties
- Boiling Point: 430.4°C at 760 mmHg
6-Chloroisoquinolin-1-ol Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
6-Chloroisoquinolin-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GF205-1g |
6-Chloroisoquinolin-1-ol |
131002-09-0 | 98% | 1g |
422.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GF205-250mg |
6-Chloroisoquinolin-1-ol |
131002-09-0 | 98% | 250mg |
789CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GF205-100mg |
6-Chloroisoquinolin-1-ol |
131002-09-0 | 98% | 100mg |
365CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GF205-5g |
6-Chloroisoquinolin-1-ol |
131002-09-0 | 98% | 5g |
6307CNY | 2021-05-07 | |
| Ambeed | A234923-250mg |
6-Chloroisoquinolin-1(2H)-one |
131002-09-0 | 98% | 250mg |
$14.0 | 2025-03-04 | |
| Ambeed | A234923-1g |
6-Chloroisoquinolin-1(2H)-one |
131002-09-0 | 98% | 1g |
$20.0 | 2025-03-04 | |
| Ambeed | A234923-5g |
6-Chloroisoquinolin-1(2H)-one |
131002-09-0 | 98% | 5g |
$68.0 | 2025-03-04 | |
| Chemenu | CM144320-1g |
6-chloroisoquinolin-1(2H)-one |
131002-09-0 | 98% | 1g |
$183 | 2021-08-05 | |
| Chemenu | CM144320-5g |
6-chloroisoquinolin-1(2H)-one |
131002-09-0 | 98% | 5g |
$526 | 2021-08-05 | |
| Chemenu | CM144320-10g |
6-chloroisoquinolin-1(2H)-one |
131002-09-0 | 98% | 10g |
$877 | 2021-08-05 |
6-Chloroisoquinolin-1-ol Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
131002-09-0 (6-Chloroisoquinolin-1-ol) Related Products
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- 919290-68-9(Benz[h]isoquinoline-6-carbonitrile, 9-chloro-1,2-dihydro-1-oxo-)
- 919291-20-6(Benz[h]isoquinoline-6-carboxamide,N-(2-aminoethyl)-8,9-dichloro-1,2-dihydro-1-oxo-)
- 919291-15-9(Benz[h]isoquinoline-6-carboxamide, N-(2-aminoethyl)-8-chloro-1,2-dihydro-1-oxo-)
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- 203628-11-9(1(2H)-Isoquinolinone, 3-(4-chlorophenyl)-6-methyl-)
- 24188-73-6(5-chloro-1,2-dihydroisoquinolin-1-one)
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